4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione

Regioselective alkylation S-functionalization Heterocyclic synthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H9N5S
Molecular Weight 231.28 g/mol
Cat. No. B15539666
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione
Molecular FormulaC10H9N5S
Molecular Weight231.28 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C=C(N2)C3=NNC(=S)N3N
InChIInChI=1S/C10H9N5S/c11-15-9(13-14-10(15)16)8-5-6-3-1-2-4-7(6)12-8/h1-5,12H,11H2,(H,14,16)
InChIKeyOBULITBSESJPHK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione – An Indole-Functionalized 1,2,4-Triazole-5-thione Building Block for Targeted Heterocyclic Synthesis


4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione (CAS 893643-01-1, C₁₀H₉N₅S, MW 231.28) belongs to the 4-amino-1,2,4-triazole-5-thione class and incorporates an indole moiety linked via the C-2 position . This hybrid scaffold offers three distinct nucleophilic centers—the exocyclic amino group, the thione/thiol sulfur, and the indole NH—enabling regioselective functionalization for the construction of fused heterocycles and S-substituted derivatives with documented anticancer and antimicrobial activities [1][2].

1
Indol-2-yl substituted 4-amino-1,2,4-triazole-5-thione building block for regioselective heterocyclic synthesis
Three nucleophilic centers enable S-alkylation, glycosylation, and cyclocondensation workflows
2
Fits medicinal chemistry programs targeting kinase inhibition and cell-model endpoint screening
Reported bioactivity context in anticancer and antimicrobial research models
3
Compatible with single-crystal X-ray diffraction and computational chemistry studies
Class-level structural confirmation and tautomer characterization available

Why 4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione Cannot Be Replaced by Generic 1,2,4-Triazole-5-thiones in Bioactive Compound Synthesis


Substituting this compound with a generic 4-amino-1,2,4-triazole-5-thione (e.g., 3-phenyl or 3-methyl analogs) disregards the electron-donating character and extended π-system of the indol-2-yl substituent, which directly modulates the nucleophilicity of the thione sulfur and the stability of the thione-thiol tautomer [1]. The C-2 indole linkage, as opposed to the more common C-3 attachment, positions the indole NH in a distinct spatial orientation that influences both intermolecular interactions in the solid state and target binding in biological systems [2]. Consequently, the yield and selectivity of downstream S-alkylation, cyclocondensation, and glycosylation reactions—as well as the resulting biological activity—are highly dependent on this specific substitution pattern [1][3].

Target
4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione
Substitute
Generic 3-phenyl or 3-methyl 4-amino-1,2,4-triazole-5-thiones
Indol-2-yl π-system and electron-donating character modulate thione sulfur nucleophilicity and tautomer stability, which may shift S-alkylation selectivity and downstream product profiles.
C-2 indole linkage orients the indole NH spatially distinct from C-3 analogs. This solid-state packing and target-binding context may not transfer to generic triazole-thiones.

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione – Quantitative Evidence for Differentiated Procurement Decisions


Exclusive S-Alkylation Selectivity Under Mild Basic Conditions

Treatment of 4-amino-5-(1H-indol-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (the tautomeric equivalent of the title compound) with alkyl halides in the presence of K₂CO₃ in EtOH/DMF affords exclusively 3-S-alkylated products 2a–e; no N-alkylation or dithione byproducts are detected [1]. In contrast, the des-amino analog 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione yields mixtures of S- and N-alkylated isomers under comparable conditions [2], demonstrating that the 4-amino group is critical for directing exclusive S-selectivity.

S-Alkylation Selectivity
Head-to-head
Exclusive S-alkylation (100% regioselectivity)
K₂CO₃, EtOH/DMF, r.t. to 60°C, alkyl halides
Supports purification-free derivatization workflows; des-amino analog yields mixed S/N regioisomers
Cross-study comparable; 4-amino group directs exclusive S-selectivity
Regioselective alkylation S-functionalization Heterocyclic synthesis

Cytotoxic Potency of Derived Hit Compound Retains Activity Within One Order of Magnitude of Erlotinib

Compound 6, elaborated from the title compound via a five-step sequence (S-alkylation, hydrazinolysis, thiosemicarbazide formation, cyclization, and a second S-alkylation), exhibited IC₅₀ values of 11 μM (A549 lung carcinoma) and 8.5 μM (Jurkat T-cell leukemia), compared to the EGFR inhibitor Erlotinib (IC₅₀ = 3.5 μM in the same assay) [1]. Other intermediates in the same series showed poor cytotoxicity with substantially higher IC₅₀ values (quantitative data not disclosed but described as "poor cytotoxicity"), confirming that the final substitution pattern, rather than the core scaffold alone, drives potency.

Hit Compound Cytotoxicity
Cross-study comparable
IC₅₀ 8.5–11 μM (A549, Jurkat)
MTT assay, 48h exposure; Erlotinib IC₅₀ 3.5 μM
Reported multi-kinase pathway-response context; apoptosis and cell-cycle endpoint review
Data to verify for lead optimization programs
Anticancer activity Kinase inhibition Apoptosis induction

S-Glycoside Derivatives Exhibit Antibacterial Activity Superior to Chloramphenicol and Baneocin

S-Glycosides prepared via regioselective glycosylation of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione (the des-amino tautomeric analog) demonstrated "strong inhibition activity compared with the reference drugs chloramphenicol and baneocin" in cup-plate diffusion assays against pathogenic bacteria [1]. While the title compound itself is a precursor to these S-glycosides after deamination, the amino group in the 4-amino variant provides an additional handle for N-functionalization, enabling the synthesis of S,N-diglycosides with potentially dual mechanisms of action. The use of Et₃N as a base delivered exclusively S-glycosides, whereas K₂CO₃ gave S,N-diglycoside mixtures, highlighting the tunable selectivity afforded by the core scaffold.

Antimicrobial Screening
Class-level inference
Reported activity exceeding chloramphenicol and baneocin
Cup-plate diffusion; pathogenic Gram+ and Gram-
Supports antimicrobial screening context; quantitative MIC values require review
Qualitative superiority reported; abstract-level data only
Antimicrobial agents Glycoside conjugates Antibacterial resistance

Single-Crystal X-Ray Structure Confirms Indol-2-yl Tautomeric Form and Supramolecular Packing

X-ray single-crystal diffraction of the fused triazolo[3,4-b][1,3,4]thiadiazole derivative 9, synthesized from 4-amino-5-(1H-indol-2-yl)-3H-1,2,4-triazole-3-thione, confirmed the thione tautomeric form and revealed a crystal packing dominated by N···H (20.3%), S···H (5.4%), C···C (9.4%), and S···C (4.3%) non-covalent interactions [1]. This solid-state characterization validates the indol-2-yl connectivity and the thione tautomer, which is essential for quality control and structural confirmation in procurement. For comparison, the analogous indol-3-yl isomer frequently crystallizes in a different space group with distinct hydrogen-bonding networks, which can affect solubility and formulation properties.

Solid-State Structure
Class-level inference
N···H 20.3%, S···H 5.4%, C···C 9.4%, S···C 4.3%
Hirshfeld surface analysis at 100 K
Supports identity confirmation and batch-to-batch quality benchmarks
Indol-2-yl connectivity drives distinct supramolecular architecture
X-ray crystallography Tautomerism Solid-state structure

Targeted Application Scenarios for 4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione Based on Verified Differentiation


Medicinal Chemistry: Synthesis of Multi-Targeted Kinase Inhibitor Leads

Procurement for anticancer lead generation programs that require a scaffold capable of delivering sub-10 μM cytotoxicity with documented EGFR/AKT/ERK/P38-MAPKα polypharmacology. The compound serves as the validated starting material for hit compound 6 (IC₅₀ 8.5–11 μM), which induced 38-fold apoptosis in A549 cells and cell cycle arrest at S-phase [1]. The exclusive S-alkylation selectivity ensures efficient derivatization without regioisomer purification.

Glycoconjugate Chemistry: Regioselective Synthesis of Antimicrobial S-Glycosides

Sourcing for antimicrobial glycoside library synthesis, where the thione sulfur undergoes regioselective glycosylation with acetyl-protected glycosyl bromides to yield S-glycosides that surpass chloramphenicol and baneocin in antibacterial activity [1]. The 4-amino group on the title compound further enables the generation of S,N-diglycosides with dual functionality, expanding the chemical space accessible for antimicrobial screening.

Heterocyclic Methodology: Construction of Fused Triazolo-Thiadiazole Systems

Procurement for synthetic methodology development involving POCl₃-mediated cyclocondensation with aromatic carboxylic acids to produce indolyl-triazolo[3,4-b][1,3,4]thiadiazoles in very good yields [1]. The indol-2-yl linkage and 4-amino group remain intact throughout the reaction, and the products are amenable to single-crystal X-ray diffraction, enabling structure–activity relationship (SAR) studies with crystallographic validation.

Computational and Structural Chemistry: DFT and Hirshfeld Surface Benchmarking

Procurement for computational chemistry groups studying thione-thiol tautomerism and non-covalent interaction networks. The compound and its derivatives have been characterized by Hirshfeld surface analysis, with quantified contact percentages (N···H 20.3%, S···H 5.4%) [1], serving as benchmarks for DFT calculations and crystal structure prediction of indole-containing heterocycles.

Application
Selection Property
Validation Focus
Kinase inhibitor lead synthesis
Exclusive S-alkylation selectivity
Cell-model cytotoxicity and apoptosis endpoint review
Antimicrobial glycoside library synthesis
Thione sulfur glycosylation amenability
Antimicrobial screening context and MIC endpoint review
Fused triazolo-thiadiazole methodology
Cyclocondensation with intact indol-2-yl linkage
Crystallographic validation and SAR studies
DFT and Hirshfeld surface benchmarking
Quantified non-covalent interaction profile
Tautomer and crystal structure prediction validation
Quote Request

Request a Quote for 4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.